Cas no 313233-54-4 (methyl 4-(3,4-dichlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: methyl 4-(3,4-dichlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 313233-54-4
• MF: C₁₃H₁₂Cl₂N₂O₃
• MW: 315.15198135376
• CID: 5964074
• PubChem ID: 2836936
• Update Time: 2025-08-05

methyl 4-(3,4-dichlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3,4-dichlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, methyl ester
• AKOS016055969
• 313233-54-4
• Z47751633
• Oprea1_036022
• Oprea1_514187
• AKOS000650499
• VU0010014-2
• SR-01000402995
• methyl 4-(3,4-dichlorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• CBDivE_008879
• Methyl 4-(3,4-dichlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate
• F0265-0274
• SR-01000402995-1

• Inchi： 1S/C13H12Cl2N2O3/c1-6-10(12(18)20-2)11(17-13(19)16-6)7-3-4-8(14)9(15)5-7/h3-5,11H,1-2H3,(H2,16,17,19)
• InChI Key： AWKGXQUDZOQJCD-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C(OC)=O)C(C2=CC=C(Cl)C(Cl)=C2)N1

Computed Properties

• Exact Mass: 314.0224976g/mol
• Monoisotopic Mass: 314.0224976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4Ų

Additional information on methyl 4-(3,4-dichlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Methyl 4-(3,4-Dichlorophenyl)-6-Methyl-2-Oxo-1,2,3,4-Tetrahydropyrimidine-5-Carboxylate: A Comprehensive Overview

Methyl 4-(3,4-dichlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate, commonly referred to by its CAS number 313233-54-4, is a complex organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of pyrimidine derivatives, which are known for their versatility in chemical and biological systems. The molecule features a tetrahydropyrimidine ring system with substituents that include a dichlorophenyl group and a methyl ester moiety. These structural elements contribute to its distinct chemical properties and reactivity.

The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic chemistry. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to synthesize similar pyrimidine derivatives. For instance, the use of transition metal catalysts has been reported to enhance the yield and purity of such compounds. These developments underscore the ongoing evolution of synthetic methodologies in organic chemistry.

One of the most intriguing aspects of methyl 4-(3,4-dichlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is its potential biological activity. Pyrimidine derivatives are well-documented for their roles as inhibitors of various enzymes and receptors. Recent studies have explored the anti-inflammatory and anti-proliferative effects of similar compounds in vitro. The presence of the dichlorophenyl group may enhance the compound's ability to interact with specific biological targets, making it a promising candidate for further pharmacological investigation.

In terms of applications, this compound could find utility in drug discovery programs targeting diseases such as cancer or inflammatory disorders. The methyl ester group may also play a role in modulating the compound's bioavailability and stability within biological systems. Furthermore, its structural similarity to known bioactive molecules suggests that it could serve as a lead compound for medicinal chemistry research.

From an analytical standpoint, the characterization of CAS 313233-54-4 relies on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide critical insights into the compound's molecular structure and purity. Recent improvements in analytical instrumentation have allowed for more precise determination of such complex molecules, ensuring higher standards of quality control in chemical synthesis.

In conclusion, methyl 4-(3,4-dichlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate represents a fascinating example of modern organic chemistry. Its unique structure and potential biological activity make it a valuable subject for further research across multiple disciplines. As scientific understanding continues to grow, compounds like this one will undoubtedly play an increasingly important role in advancing both chemical science and therapeutic development.